2-{imidazo[1,2-a]pyridin-7-yl}ethan-1-amine dihydrochloride

• CAS No.: 2758004-42-9
• Molecular Formula: C9H13Cl2N3
• Molecular Weight: 234.1

Description

2-{imidazo[1,2-a]pyridin-7-yl}ethan-1-amine dihydrochloride is a compound that belongs to the class of imidazopyridines. Imidazopyridines are fused bicyclic heterocycles that have gained significant attention due to their wide range of applications in medicinal chemistry and material science . This compound is particularly interesting due to its potential therapeutic applications and its role as a building block in the synthesis of various biologically active molecules.

Preparation Methods

The synthesis of 2-{imidazo[1,2-a]pyridin-7-yl}ethan-1-amine dihydrochloride can be achieved through several synthetic routes. One common method involves the condensation of 2-aminopyridine with an appropriate aldehyde or ketone, followed by cyclization to form the imidazo[1,2-a]pyridine core . This can be further functionalized to introduce the ethan-1-amine group. Industrial production methods often involve multicomponent reactions, oxidative coupling, and tandem reactions to achieve high yields and purity .

Chemical Reactions Analysis

2-{imidazo[1,2-a]pyridin-7-yl}ethan-1-amine dihydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can be performed using reagents like alkyl halides or acyl chlorides.

Cyclization: Intramolecular cyclization reactions can be used to form more complex fused ring systems

Scientific Research Applications

2-{imidazo[1,2-a]pyridin-7-yl}ethan-1-amine dihydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of various heterocyclic compounds.

Medicine: This compound is being investigated for its potential therapeutic effects, including anti-inflammatory, antimicrobial, and anticancer activities.

Industry: It is used in the development of new materials with unique electronic and optical properties.

Mechanism of Action

The mechanism of action of 2-{imidazo[1,2-a]pyridin-7-yl}ethan-1-amine dihydrochloride involves its interaction with specific molecular targets. It can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and molecular targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

2-{imidazo[1,2-a]pyridin-7-yl}ethan-1-amine dihydrochloride can be compared with other imidazopyridine derivatives, such as:

2-{imidazo[1,2-a]pyridin-2-yl}ethan-1-amine: This compound has a similar structure but differs in the position of the substituent on the imidazopyridine ring.

6-Substituted Imidazo[1,2-a]pyridine-3-yl-2-amine: This derivative has substitutions at different positions, leading to variations in its chemical and biological properties.

The uniqueness of this compound lies in its specific substitution pattern, which can influence its reactivity and interactions with biological targets.